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Compound of Interest

Compound Name: Tetrakis(dimethylamino)ethylene

Cat. No.: B1198057

Tetrakis(dimethylamino)ethylene: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(dimethylamino)ethylene (TDAE) is a unique and highly reactive organic compound
with the chemical formula Cio0Hz24Na. It is a colorless to light green-yellow liquid and is classified
as a tetra-enamine, a class of electron-rich alkenes.[1][2][3] The presence of four
dimethylamino groups significantly influences its electronic properties, making it a powerful
electron donor and a versatile reagent in organic synthesis.[1][4][5] This technical guide
provides an in-depth overview of the physical and chemical properties of TDAE, detailed
experimental protocols for its characterization, and a summary of its key reactions, tailored for
professionals in research and development.

Physical Properties

The physical characteristics of Tetrakis(dimethylamino)ethylene are summarized in the table
below. These properties are crucial for its handling, storage, and application in various
experimental setups.
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Property Value Units Conditions Reference(s)
Molecular
C10H24Na4 - - [1][3]
Formula
Molar Mass 200.330 g-mol—?* - [1]

Colorless to light

Appearance green-yellow - Ambient [11[2][3]
liquid

Density 0.861 g/lcm? 25°C [1][6]

Melting Point -4 °C - (1]

Boiling Point 59 °C 0.9 mmHg [11[31[6]

98 °C 25 mmHg [7]

Flash Point 53 °C Closed cup [1][6]

Refractive Index 1.48 - 20 °C, n/D [6]

Vapor Pressure 0.50 torr 25°C [8]

Chemical and Spectroscopic Properties

TDAE's chemical behavior is dominated by its high electron density at the central carbon-
carbon double bond, a consequence of the electron-donating dimethylamino groups. This
makes it a potent reducing agent and a strong nucleophile.
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Property Value | Description  Units | Method Reference(s)

CAS Number 996-70-3 - [1]

N1,NL,N1,N'T,N2,N2,N'2,
N'2-

IUPAC Name - [1]
Octamethylethene-

1,1,2,2-tetramine

Highly distorted
alkene with a C=C
bond length of 135
Structure ) X-ray Crystallography [1]
pm. The dihedral
angle between the two

N2C units is 28°.

Redox Potential E=1.06 V (vs Fc*/°) -

Solubility Reacts with water. - [8]

A single resonance is
1H NMR expected for the - -

methyl protons.

Resonances are
expected for the

13C NMR methyl carbons and - -
the central sp?

hybridized carbons.

Molecular ion peak o
Mass Spectrum Electron lonization [9]
(M*) at m/z 200.

Raman/FTIR Spectra available. - [10][11]

Key Chemical Reactions
Chemiluminescence

A hallmark reaction of TDAE is its chemiluminescent reaction with molecular oxygen. The initial
step involves a [2+2] cycloaddition to form a transient 1,2-dioxetane intermediate. This unstable
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intermediate decomposes to form two molecules of electronically excited tetramethylurea,
which then relax to the ground state by emitting green light with a maximum wavelength of 515
nm.[1]

Tetrakis(dimethylamino)ethylene

(TDAE) Oxygen (0O2)

+ 02

1,2-Dioxetane Intermediate
(unstable)

ecomposition
Excited Tetramethylurea*

Relaxation \

\\
4
Tetramethylurea Green Light (515 nm)

Click to download full resolution via product page

Caption: Chemiluminescence of TDAE with Oxygen.

Reducing Agent and Electron Donor

TDAE is a powerful two-electron reductant, comparable in strength to zinc metal, and is utilized
in a variety of organic reactions.[4][5] It can be used for the nucleophilic trifluoromethylation of
aldehydes and ketones in the presence of CFsl. Furthermore, TDAE can form charge-transfer
salts with electron acceptors, a notable example being its reaction with buckminsterfullerene
(Ceo) to yield [TDAE*][Ceo~].[1]
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Nucleophilic Trifluoromethylation Charge-Transfer Salt Formation

[TDAE) [CFaI] [Aldehyde/Ketone] [TDAE) [Cﬁo (Buckminsterfullerene)]

Y
Trifluoromethylated [ [TDAE*][Cs07] ]

Alcohol
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Caption: Redox reactions involving TDAE.

Experimental Protocols
Synthesis of Tetrakis(dimethylamino)ethylene

Two primary methods for the synthesis of TDAE are reported:

o From Chlorotrifluoroethylene and Dimethylamine: This is a common industrial method. The
reaction involves bubbling chlorotrifluoroethylene (CTFE) gas through an excess of liquid
dimethylamine (DMA) under an inert atmosphere.[7]

o Reaction Setup: A pressure-rated reactor equipped with a gas inlet tube, a stirrer, and a
cooling system is required. The entire system must be purged with an inert gas (e.g.,
nitrogen or argon) as TDAE is oxygen-sensitive.
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o Procedure:
1. Charge the reactor with an excess of anhydrous liquid dimethylamine.

2. Cool the reactor and slowly introduce chlorotrifluoroethylene gas below the surface of
the liquid dimethylamine while stirring vigorously. The temperature should be maintained
below 70 °C to prevent side reactions and ensure safety.[6]

3. After the addition is complete, the reaction mixture is stirred for several hours.
4. The excess dimethylamine is removed by distillation.

5. The resulting crude product is then purified by washing with water (under inert
atmosphere) to remove salts, followed by distillation under reduced pressure.[7]

o Pyrolysis of Tris(dimethylamino)methane: TDAE can also be prepared by the pyrolysis of
tris(dimethylamino)methane.[1]

o Reaction Setup: A tube furnace or a similar high-temperature reactor is needed.

o Procedure: Tris(dimethylamino)methane is passed through a heated tube, where it
undergoes thermal decomposition to yield TDAE and other byproducts. The product is
then collected and purified by distillation.

Determination of Physical Properties
» Boiling Point:

o Method: The boiling point of TDAE is determined at reduced pressure due to its relatively
high boiling point at atmospheric pressure and potential for decomposition. A micro-boiling
point apparatus or a distillation setup is used.

o Procedure:
» Place a small amount of TDAE in a distillation flask or a Thiele tube setup.

» Connect the apparatus to a vacuum pump and a manometer to control and measure the

pressure.
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» Heat the sample gently. The temperature at which the liquid boils and its vapor
condenses at a steady rate is recorded as the boiling point at that specific pressure.

e Density:

o Method: The density of liquid TDAE can be determined using a pycnometer or a digital
density meter.

o Procedure (Pycnometer):

Weigh a clean, dry pycnometer of a known volume.

Fill the pycnometer with TDAE at a constant temperature (e.g., 25 °C).

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the TDAE by the volume of the
pycnometer.

o Refractive Index:

o Method: An Abbe refractometer is a suitable instrument for measuring the refractive index
of TDAE.

o Procedure:
» Calibrate the refractometer using a standard of known refractive index.
» Apply a few drops of TDAE to the prism of the refractometer.
» Close the prism and allow the sample to reach thermal equilibrium (e.g., 20 °C).

» Observe the borderline through the eyepiece and adjust the controls until it is sharp and
centered.

» Read the refractive index from the scale.

Spectroscopic Characterization
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: TDAE is sensitive to air and moisture, so sample preparation should
be conducted in an inert atmosphere (e.g., a glovebox). An appropriate deuterated solvent
that does not react with TDAE, such as benzene-de or THF-ds, should be used.

o 'H NMR: A standard proton NMR experiment is performed. A single peak corresponding to
the 24 equivalent protons of the four dimethylamino groups is expected.

o 13C NMR: A proton-decoupled 3C NMR experiment will show signals for the methyl
carbons and the olefinic carbons. Due to the low natural abundance of 13C, a larger
number of scans may be required for good signal-to-noise.

e Mass Spectrometry (MS):

o Method: Electron ionization (EI) mass spectrometry is commonly used for the analysis of
volatile organic compounds like TDAE.

o Procedure: The sample is introduced into the mass spectrometer (often via a gas
chromatograph for separation from impurities), where it is ionized by a beam of electrons.
The resulting charged fragments are separated based on their mass-to-charge ratio, and a
mass spectrum is generated.

Safety and Handling

Tetrakis(dimethylamino)ethylene is a flammable and corrosive liquid.[1][6] It causes severe
skin burns and eye damage.[12] It is essential to handle this compound in a well-ventilated
fume hood, wearing appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat. TDAE is air-sensitive and should be stored
under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and degradation.[3]

Conclusion

Tetrakis(dimethylamino)ethylene is a compound with a rich and interesting chemistry,
primarily driven by its electron-rich nature. Its physical and chemical properties make it a
valuable reagent in organic synthesis, particularly as a strong reducing agent. Understanding
its properties, handling requirements, and reaction mechanisms is crucial for its safe and

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1198057?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetrakis(dimethylamino)ethylene
https://patents.google.com/patent/US3824289A/en
https://www.slac.stanford.edu/pubs/slacpubs/4000/slac-pub-4115.pdf
https://nmr.ceitec.cz/download/140
https://www.benchchem.com/product/b1198057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

effective use in a research and development setting. This guide provides a foundational
understanding of TDAE for scientists and professionals, enabling further exploration of its
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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